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Compound of Interest

Compound Name: 4-Bromo-2-hydrazinylbenzoic acid
CAS No.: 1232133-69-5
Cat. No.: B7973056
Get Quote
. J

Document Control:
e Target Compound: 4-Bromo-2-hydrazinylbenzoic acid (Free Base / HCI Salt)

e Primary CAS: 1231892-17-3 (HCI Salt) | Note: Free base CAS is often unlisted; treat as
derivative of 52356-01-1 (2-hydrazinobenzoic acid).

* Risk Profile: Irritant, Potential Sensitizer, Air-Sensitive (Free Base).

Part 1: Chemical Identity & Structural Context[1]
The Molecule

This compound is a bifunctional intermediate combining a carboxylic acid and a hydrazine
moiety on a brominated benzene ring. Its utility lies in its ability to undergo cyclization (e.g., with
aldehydes or ketones) to form bioactive heterocycles.
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Property Data

) 4-Bromo-2-hydrazinylbenzoic acid (often
Chemical Name . )
supplied as Hydrochloride)

C7H7BrN20:z (Free Base) / C7HsBrCIN202z (HCI
Molecular Formula

Salt)
Molecular Weight ~231.05 g/mol (Free Base)
Off-white to beige powder; darkens upon
Appearance S
oxidation.[1]
" Soluble in DMSO, DMF,; slightly soluble in water
Solubility

(pH dependent); HCI salt soluble in water.

Purity & Impurity Profile (Safety Critical)

Synthesis typically involves the diazotization of 4-bromo-2-aminobenzoic acid followed by
reduction (e.g., using SnClz or Na2S03).

 Critical Impurity: Residual Diazonium salts (shock sensitive) or Tin residues (toxic heavy
metal) may be present if not rigorously purified.

» Degradation: The hydrazine group is susceptible to air oxidation, converting to the azo
derivative or decomposing to release nitrogen gas.

Part 2: Hazard Identification (The "Why")

Standard SDS templates often list generic hazards. For this specific molecule, the risks are

derived from its functional groups.

Mechanistic Toxicology

e Hydrazine Moiety (-NHNH2):

o Sensitization: Hydrazines are notorious skin sensitizers. They can haptenize proteins,
leading to allergic contact dermatitis.
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o Genotoxicity: While the benzoic acid group reduces volatility compared to hydrazine
hydrate, the N-N bond remains a structural alert for mutagenicity (Ames positive potential).

e Benzoic Acid Moiety (-COOH):

o Acidity: Causes irritation to mucous membranes and eyes. Inhalation of dust leads to
immediate respiratory distress.

e Bromine Substituent:

o Increases lipophilicity, potentially enhancing skin absorption compared to the non-
halogenated analog.

GHS Classification (Derived)

Based on structural analogs (2-hydrazinobenzoic acid) and QSAR principles:

Hazard Class Category H-Statement
Acute Toxicity (Oral) Cat4 H302: Harmful if swallowed.[2]
) ) o H315: Causes skin irritation.[2]
Skin Corrosion/Irritation Cat 2
[3][41[51[6][7]
o H319: Causes serious eye
Eye Damage/Irritation Cat 2A o
irritation.[2][3][4][5][6][71[8]
) o H317: May cause an allergic
Skin Sensitization Catl _ _
skin reaction.[6][9]
H335: May cause respiratory
STOT - SE Cat 3 o
irritation.[2][3][5][ 71[8]
H351: Suspected of causing
Carcinogenicity Cat 2 (Suspected) cancer (based on hydrazine

class).

Part 3: Risk Management & Protocols
PPE Decision Logic
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Do not rely solely on a lab coat. The sensitization risk requires a barrier integrity check.

Handling 4-Bromo-2-hydrazinylbenzoic acid

Physical State?
[Dry PowdeD Cn Solution (DMSO/DMFD
Gs Dust Generation Likely?] (Solvent Permeation Riskj

Yes (Weighing)

High (DMSO/DMF)

Silver Shield / Laminate Gloves
(If dissolved in DMF/DMSO)

REQUIRED: N95/P100 Mask
or Fume Hood Sash < 10cm

No (Closed Transfer) / Low (Ag/Alc)

Double Nitrile Gloves

(Change immediately on splash)

Click to download full resolution via product page

Figure 1: PPE Selection Logic. Note that when dissolved in DMSO, the carrier solvent can
transport the toxic hydrazine across the skin barrier, necessitating laminate gloves.

Storage & Stability Protocol

The free base is air-sensitive. The HCI salt is more stable but hygroscopic.

o Atmosphere: Store under Argon or Nitrogen. Oxygen accelerates the formation of azo-
impurities (colored contaminants).
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o Temperature: Refrigerate (2—-8°C).

» Container: Amber glass to prevent photolytic debromination.

Handling Protocol: Weighing & Solubilization

Objective: Prevent dust inhalation and oxidative degradation.

o Preparation: Equilibrate the container to room temperature before opening to prevent
condensation (which degrades the hydrazine).

e Weighing: Perform strictly inside a chemical fume hood. Use an antistatic gun if the powder
is fluffy/static-prone.

e Solubilization:
o Solvent Choice: DMSO-d6 or DMSO is standard for NMR/Biology.
o Procedure: Add solvent to the solid. Do not dump solid into solvent (reduces dust puff).

o Observation: If the solution turns immediate bright orange/red, significant oxidation to the
azo-compound has occurred.

Part 4: Emergency Response
Spills (Solid)

Do NOT use a vacuum cleaner unless it is explosion-proof and HEPA-filtered (static spark risk
with organic dusts).

Isolate: Evacuate the immediate 3-meter radius.

Dampen: Gently mist the powder with an inert oil or weak solvent (like isopropanol) to

suppress dust.

Collect: Scoop into a chemically resistant bag.

Decontaminate: Wash the surface with a 10% Sodium Hypochlorite (Bleach) solution

followed by water.
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o Chemistry: Hypochlorite oxidizes the hydrazine residue to Nitrogen gas (

).

o Warning: This reaction is exothermic. Apply bleach slowly.

Exposure (Skin/Eye)[2][6]

o Skin: Wash with soap and water for 15 minutes.[7] Do not use ethanol; alcohols can enhance
the penetration of hydrazines into the dermis.

o Eyes: Irrigate for 15 minutes.[7][8][9] The acidic nature poses a risk of corneal opacity.

Part 5: Synthesis & Reaction Safety (Graphviz)

When using this compound to synthesize indazoles, the reaction pathway involves cyclization.

Indazole/Phthalazinone

4-Bromo-2-hydrazinylbenzoic acid Condensation

/ Hydrazone Intermediate Cyclization (Acid/Heat) Control Temp

+ Aldehyde/Ketone o Risk: Exotherm

Click to download full resolution via product page

Figure 2: Synthesis workflow. The cyclization step often requires heat or acid, which can trigger
thermal decomposition if not controlled.

Part 6: Regulatory & Disposal[9]

e TSCA/REACH: This compound is likely not on the public inventory (TSCA) and is treated as
a Research & Development (R&D) Exemption substance. It must be used solely by
technically qualified individuals.

» Disposal:

o Stream: High BTU Incineration.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL11015&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL11015&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AAL11015&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=FSUH0560~~PDF~~MTR~~CGV4~~EN~~2025-08-13%2014:21:26~~Hydrazine%20hydrate~~
https://www.benchchem.com/product/b7973056/docs?utm_src=pdf-body-img#technical-safety-handling-guide-4-bromo-2-hydrazinylbenzoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7973056?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Pre-treatment: Do not mix with oxidizing acids (Nitric, Perchloric) in the waste stream, as
this may form explosive azides or diazo compounds. Label waste clearly as "Hydrazine
Derivative - Toxic".
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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